N',3-dihydroxy-2,2-dimethylpropanimidamide

• CAS No.: 1351344-80-3
• Molecular Formula: C5H12N2O2
• Molecular Weight: 132.16 g/mol
• IUPAC Name: N',3-dihydroxy-2,2-dimethylpropanimidamide
• InChI: InChI=1S/C5H12N2O2/c1-5(2,3-8)4(6)7-9/h8-9H,3H2,1-2H3,(H2,6,7)
• InChI Key: XJGKEEPGGBLSDL-UHFFFAOYSA-N
• Isomeric SMILES: CC(C)(CO)/C(=N/O)/N
• Canonical SMILES: CC(C)(CO)C(=NO)N

Description

N,3-Dihydroxy-2,2-dimethylpropanimidamide is a chemical compound with the molecular formula C5H12N2O2 It is known for its unique structure, which includes two hydroxyl groups and a dimethylpropanimidamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N,3-dihydroxy-2,2-dimethylpropanimidamide typically involves the reaction of 2,2-dimethylpropanimidamide with hydroxylating agents under controlled conditions. One common method includes the use of hydroxylamine derivatives in the presence of a suitable catalyst to introduce the hydroxyl groups at the desired positions .

Industrial Production Methods: Industrial production of N,3-dihydroxy-2,2-dimethylpropanimidamide may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes continuous flow reactors and advanced purification techniques to isolate the desired product .

Types of Reactions:

Oxidation: N,3-dihydroxy-2,2-dimethylpropanimidamide can undergo oxidation reactions, typically using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxo derivatives.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced amide derivatives.

Substitution: The compound can participate in substitution reactions, where the hydroxyl groups can be replaced by other functional groups using appropriate reagents.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents under anhydrous conditions.

Substitution: Halogenating agents, nucleophiles, and other substituents under controlled temperature and pH conditions.

Major Products Formed:

• Oxidized derivatives with oxo groups.
• Reduced amide derivatives.
• Substituted compounds with various functional groups replacing the hydroxyl groups.

Scientific Research Applications

N,3-Dihydroxy-2,2-dimethylpropanimidamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N,3-dihydroxy-2,2-dimethylpropanimidamide involves its interaction with specific molecular targets, such as enzymes or receptors, leading to modulation of biochemical pathways. The hydroxyl groups and the amide moiety play crucial roles in its binding affinity and reactivity with target molecules .

Comparison with Similar Compounds

• N-Hydroxy-2,2-dimethylpropanimidamide
• N’,3-Dihydroxypropanimidamide
• 2,2-Dimethylpropanimidamide

Comparison: N,3-Dihydroxy-2,2-dimethylpropanimidamide is unique due to the presence of two hydroxyl groups, which confer distinct chemical properties and reactivity compared to its analogs.